Cas no 35061-13-3 (1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one)

• Product Name: 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one
• CAS No: 35061-13-3
• MF: C₈H₆Cl₂OS
• MW: 221.103639125824
• CID: 2856721
• PubChem ID: 23434136
• Update Time: 2025-10-29

1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one
• Z1344942410
• EN300-101446
• SCHEMBL6801673
• AKOS026729344
• KBA06113
• 35061-13-3
• CS-0229888
• 826-141-5
• 1,3-DICHLORO-6,7-DIHYDRO-5H-2-BENZOTHIOPHEN-4-ONE

• Inchi： 1S/C8H6Cl2OS/c9-7-4-2-1-3-5(11)6(4)8(10)12-7/h1-3H2
• InChI Key： ZNWYWECRFKSGNU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=C(S1)Cl)C(CCC2)=O

Computed Properties

• Exact Mass: 219.952
• Monoisotopic Mass: 219.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 3.6

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 348.2±42.0 °C at 760 mmHg

1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one

Comprehensive Analysis of 1,3-Dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one (CAS No. 35061-13-3)

1,3-Dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one (CAS No. 35061-13-3) is a heterocyclic organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a benzothiophene derivative, has garnered attention due to its unique structural properties and potential as a building block for more complex molecules. Researchers are increasingly exploring its role in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

The molecular structure of 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one features a tetrahydrobenzothiophene core, which is a saturated analog of benzothiophene. This saturation enhances its stability and makes it a versatile intermediate in organic synthesis. The presence of two chlorine atoms at the 1 and 3 positions further increases its reactivity, enabling selective functionalization. These characteristics make it a valuable compound for researchers working on drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one has surged, driven by advancements in medicinal chemistry and green chemistry. Scientists are particularly interested in its potential as a precursor for sulfur-containing pharmaceuticals, given the growing focus on sulfur heterocycles in drug design. Additionally, its application in catalysis and polymer chemistry has been explored, aligning with the industry's shift toward sustainable and efficient synthetic methods.

One of the most frequently asked questions about CAS No. 35061-13-3 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and acetone, making it suitable for a wide range of laboratory applications. Its stability at room temperature ensures ease of handling, though it is recommended to store it in a cool, dry environment to prevent degradation.

The synthesis of 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one typically involves the chlorination of tetrahydrobenzothiophene derivatives, followed by oxidation to introduce the ketone functionality. This process has been optimized to achieve high yields and purity, meeting the stringent requirements of industrial and academic research. Recent innovations in flow chemistry have further improved the efficiency of its production, reducing waste and energy consumption.

From an environmental perspective, the compound's biodegradability and ecological impact are subjects of ongoing research. As regulatory bodies emphasize sustainable chemical practices, manufacturers are adopting greener synthesis routes for benzothiophene-based intermediates. This aligns with the broader trend of reducing the environmental footprint of chemical production while maintaining high performance.

In conclusion, 1,3-dichloro-4,5,6,7-tetrahydro-2-benzothiophen-4-one (CAS No. 35061-13-3) is a compound of growing importance in multiple scientific disciplines. Its structural versatility, reactivity, and applicability in pharmaceutical synthesis and material science make it a focal point for future research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation chemicals and therapeutics.